Cas no 1214323-39-3 (2-Bromo-3-(trifluoromethyl)phenol)

• Product Name: 2-Bromo-3-(trifluoromethyl)phenol
• CAS No: 1214323-39-3
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD13194487
• CID: 1032311
• PubChem ID: 22277308
• Update Time: 2025-06-11

2-Bromo-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethyl)phenol
• 2-BROMO-3-HYDROXYBENZOTRIFLUORIDE
• CS-0188045
• SY346170
• SCHEMBL1854326
• 1214323-39-3
• AMY6721
• DB-338154
• MMCHLKGIGWXAIF-UHFFFAOYSA-N
• MB13472
• AKOS016012225
• BS-25072
• DTXSID60624201
• MFCD13194487

• MDL： MFCD13194487
• Inchi： 1S/C7H4BrF3O/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
• InChI Key： MMCHLKGIGWXAIF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 239.94000
• Monoisotopic Mass: 239.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.17350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-3-(trifluoromethyl)phenol

Introduction to 2-Bromo-3-(trifluoromethyl)phenol (CAS No. 1214323-39-3)

2-Bromo-3-(trifluoromethyl)phenol, with the CAS number 1214323-39-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine and trifluoromethyl substituents on a phenol backbone, which confer it with distinct reactivity and stability profiles.

The molecular structure of 2-Bromo-3-(trifluoromethyl)phenol consists of a benzene ring with a hydroxyl group (-OH) at the 1-position, a bromine atom (-Br) at the 2-position, and a trifluoromethyl group (-CF₃) at the 3-position. This arrangement imparts the molecule with a high degree of functional versatility, making it an attractive starting material for the synthesis of more complex compounds.

In the realm of pharmaceutical research, 2-Bromo-3-(trifluoromethyl)phenol has shown promise as an intermediate in the development of novel drugs. The presence of the trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the bromine atom can serve as a useful handle for further functionalization. Recent studies have explored its potential in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules.

One notable application of 2-Bromo-3-(trifluoromethyl)phenol is in the field of materials science. The compound's unique electronic properties make it suitable for use in the development of advanced materials, such as polymers and coatings. For instance, researchers have investigated its use in the synthesis of conductive polymers for electronic devices and as a component in self-healing materials.

The synthesis of 2-Bromo-3-(trifluoromethyl)phenol can be achieved through various routes, depending on the desired purity and scale. One common method involves the bromination of 3-(trifluoromethyl)phenol using bromine or N-bromosuccinimide (NBS). Another approach involves the trifluoromethylation of 2-bromophenol using trifluoromethylating agents such as Umemoto's reagent or Selectfluor. These synthetic strategies have been optimized to achieve high yields and selectivity, making them suitable for both laboratory-scale and industrial applications.

The physical properties of 2-Bromo-3-(trifluoromethyl)phenol are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 50 to 60°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These properties facilitate its handling and processing in various chemical reactions.

In terms of safety and handling, while 2-Bromo-3-(trifluoromethyl)phenol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation to minimize exposure to vapors.

The environmental impact of 2-Bromo-3-(trifluoromethyl)phenol is another area of ongoing research. While there is limited data available on its biodegradability and ecotoxicity, efforts are being made to develop more sustainable synthetic methods that minimize environmental footprint. Green chemistry principles are increasingly being applied to optimize processes involving this compound.

In conclusion, 2-Bromo-3-(trifluoromethyl)phenol (CAS No. 1214323-39-3) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it an invaluable starting material for the development of novel compounds with diverse properties. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.